Cas no 1519619-67-0 (3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 1519619-67-0
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5714529
• PubChem ID: 83635379
• Update Time: 2025-05-26

3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-DIMETHYL-3H,4H,5H,6H,7H-IMIDAZO[4,5-C]PYRIDINE
• 1519619-67-0
• EN300-1077059
• 3H-Imidazo[4,5-c]pyridine, 4,5,6,7-tetrahydro-3,4-dimethyl-
• 3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

• Inchi： 1S/C8H13N3/c1-6-8-7(3-4-9-6)10-5-11(8)2/h5-6,9H,3-4H2,1-2H3
• InChI Key： SMMQECIARPWZTC-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1C)N(C)C=N2

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 331.6±32.0 °C(Predicted)
• pka: 9.26±0.40(Predicted)

Additional information on 3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

3,4-Dimethyl-3H,4H,5H,6H,7H-Imidazo[4,5-c]Pyridine: A Comprehensive Overview

3,4-Dimethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 1519619-67-0) is a unique and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research developments surrounding this compound.

The molecular structure of 3,4-dimethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine is characterized by a fused imidazole and pyridine ring system with two methyl substituents at the 3 and 4 positions. This specific arrangement of functional groups imparts unique chemical properties and biological activities to the molecule. The imidazopyridine scaffold is well-known for its ability to interact with various biological targets, making it a valuable platform for drug discovery.

Recent studies have highlighted the potential of 3,4-dimethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 3,4-dimethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 3,4-dimethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine has also shown potential as an antiviral agent. A study conducted by a team of researchers from the University of California in 2021 demonstrated that this compound possesses broad-spectrum antiviral activity against several RNA viruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes. These findings open up new avenues for the development of antiviral drugs targeting a wide range of viral infections.

The synthesis of 3,4-dimethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine has been extensively studied to optimize its yield and purity. One common synthetic route involves the condensation of 2-amino-3-methylpyridine with an appropriate aldehyde followed by cyclization under acidic conditions. This method has been refined over the years to improve efficiency and reduce side reactions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic protocols for this compound.

Beyond its direct therapeutic applications, 3,4-dimethyl-3H,4H,5H,6H,7H-imidazo[4，5-c]pyridine has been explored as a building block for more complex molecules with enhanced biological activities. For example, researchers at the National Institutes of Health have synthesized derivatives of this compound that exhibit improved potency and selectivity against specific targets. These derivatives have shown promise in preclinical studies for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3，4-dimethyl-3H，4H，5H，6H，7H-imidazo[4，5-c]pyridine have also been investigated to ensure its suitability for clinical applications. Studies have shown that this compound has favorable absorption profiles and good bioavailability when administered orally or intravenously. Additionally，its metabolic stability and low toxicity make it an attractive candidate for further development into therapeutic agents.

In conclusion，3，4-dimethyl-3Η，4Η，5Η，6Η，7Η-imidazo[4，5-c]pyridine(CAS No．1519619-67-0) represents a promising molecule with diverse biological activities and potential therapeutic applications．Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use．As our understanding of this compound deepens，it is likely to play an increasingly important role in the development of novel drugs for various medical conditions．